Cas no 33061-01-7 (3-acetyl-5-(1-methylpropyl)-2,4-Pyrrolidinedione)

• Product Name: 3-acetyl-5-(1-methylpropyl)-2,4-Pyrrolidinedione
• CAS No: 33061-01-7
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 1110960
• PubChem ID: 104833
• Update Time: 2025-04-20

3-acetyl-5-(1-methylpropyl)-2,4-Pyrrolidinedione Chemical and Physical Properties

Names and Identifiers

• 3-acetyl-5-(1-methylpropyl)-2,4-Pyrrolidinedione
• 3-acetyl-5-butan-2-ylpyrrolidine-2,4-dione
• 2,4-Pyrrolidinedione, 3-acetyl-5-(1-methylpropyl)-
• 2,4-Pyrrolidinedione, 3-acetyl-5-sec-butyl-
• DTXSID70954682
• 4-Acetyl-2-(butan-2-yl)-5-hydroxy-2,4-dihydro-3H-pyrrol-3-one
• 33061-01-7

• Inchi： 1S/C10H15NO3/c1-4-5(2)8-9(13)7(6(3)12)10(14)11-8/h5,7-8H,4H2,1-3H3,(H,11,14)
• InChI Key： KLBSRSYHIIAQTG-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)=O)C(NC1C(C)CC)=O

Computed Properties

• Exact Mass: 197.10525
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• PSA: 63.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Beta-diketones